Cas no 2137447-54-0 (3-(4-Ethylpiperazin-1-yl)piperidin-4-ol)

• Product Name: 3-(4-Ethylpiperazin-1-yl)piperidin-4-ol
• CAS No: 2137447-54-0
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 6169950
• PubChem ID: 137703369
• Update Time: 2025-06-11

3-(4-Ethylpiperazin-1-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• EN300-718484
• 2137447-54-0
• 3-(4-ethylpiperazin-1-yl)piperidin-4-ol
• 3-(4-Ethylpiperazin-1-yl)piperidin-4-ol

• Inchi： 1S/C11H23N3O/c1-2-13-5-7-14(8-6-13)10-9-12-4-3-11(10)15/h10-12,15H,2-9H2,1H3
• InChI Key： WOWYHBNDZKFOTB-UHFFFAOYSA-N
• SMILES： OC1CCNCC1N1CCN(CC)CC1

Computed Properties

• Exact Mass: 213.184112366g/mol
• Monoisotopic Mass: 213.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 38.7Ų

Additional information on 3-(4-Ethylpiperazin-1-yl)piperidin-4-ol

Introduction to 3-(4-Ethylpiperazin-1-yl)piperidin-4-ol (CAS No. 2137447-54-0)

3-(4-Ethylpiperazin-1-yl)piperidin-4-ol, identified by the chemical compound code CAS No. 2137447-54-0, is a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the piperazine and piperidine families, which are well-documented for their versatile biological activities and roles in medicinal chemistry. The structural features of 3-(4-Ethylpiperazin-1-yl)piperidin-4-ol make it a compound of interest for further exploration in the development of novel therapeutic agents.

The molecular structure of 3-(4-Ethylpiperazin-1-yl)piperidin-4-ol consists of two interconnected piperidine rings, with an ethyl group attached to the nitrogen atom of one piperazine ring and a hydroxyl group at the fourth position of the other piperidine ring. This unique arrangement contributes to its potential pharmacological properties, making it a valuable candidate for synthetic chemists and biologists engaged in drug design.

In recent years, there has been growing interest in compounds that incorporate piperazine and piperidine moieties due to their demonstrated efficacy in various therapeutic areas. These include central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The presence of both ethylpiperazine and piperidine units in 3-(4-Ethylpiperazin-1-yl)piperidin-4-ol suggests that it may exhibit multiple pharmacological interactions, which could be exploited for therapeutic benefits.

One of the most compelling aspects of 3-(4-Ethylpiperazin-1-yl)piperidin-4-ol is its potential as a scaffold for drug development. The flexibility of the piperazine and piperidine rings allows for modifications that can fine-tune its biological activity. Researchers have been exploring derivatives of this compound to enhance its binding affinity to specific targets, improve solubility, or reduce toxicity. Such modifications are crucial steps in the drug discovery process, aiming to produce compounds that are both effective and safe for clinical use.

The pharmaceutical industry has been particularly keen on developing new treatments for neurological disorders, where compounds with CNS activity are highly sought after. 3-(4-Ethylpiperazin-1-yl)piperidin-4-ol has shown promise in preclinical studies as a potential modulator of neurotransmitter systems. Its ability to interact with various receptors and enzymes makes it a versatile tool for investigating mechanisms underlying CNS disorders such as depression, anxiety, and schizophrenia.

Moreover, the compound's structural similarity to known active pharmaceutical ingredients (APIs) provides a strong foundation for further development. By leveraging existing knowledge about how these APIs function, researchers can accelerate the process of identifying new therapeutic applications for 3-(4-Ethylpiperazin-1-yl)piperidin-4-ol. This approach not only saves time but also reduces the risk associated with drug development by building on proven chemical frameworks.

Recent advancements in computational chemistry have further enhanced the potential of 3-(4-Ethylpiperazin-1-yl)piperidin-4-ol as a drug candidate. Molecular modeling techniques allow scientists to predict how this compound might behave within biological systems, providing insights into its mechanism of action before expensive wet-lab experiments are conducted. These computational studies have been instrumental in guiding synthetic strategies and identifying promising derivatives.

In addition to its pharmacological potential, 3-(4-Ethylpiperazin-1-y)pipetridine - - ol (CAS No. 2137447_54_0) has attracted attention for its synthetic accessibility. The availability of starting materials and well-established synthetic routes makes it feasible to produce this compound in sufficient quantities for both research and potential clinical trials. This accessibility is a critical factor in moving from academic discovery to industrial application.

The safety profile of any new compound is paramount, and 3-(4-Ethylpipetridine - - ol (CAS No.)_54_0) has undergone preliminary toxicity assessments as part of its development pipeline. Early studies indicate that it exhibits moderate solubility in water and organic solvents, which could influence its formulation as an oral or injectable drug. Furthermore, its metabolic stability has been evaluated to ensure that it does not degrade rapidly within the body, which would compromise its therapeutic effect.

As research continues, the applications of 3-(4-Ethylpipetridine - - ol (CAS No.)_54_0) are likely to expand beyond initial preclinical findings. Collaborative efforts between academia and industry will be essential in translating laboratory discoveries into tangible medical breakthroughs. The compound's unique structural features offer a rich ground for innovation, making it a cornerstone in the ongoing quest to develop safer and more effective treatments for human diseases.